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Compound of Interest

Compound Name: BRD-9526

Cat. No.: B13439975

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD-9526 is a potent and selective inhibitor of the Sonic Hedgehog (Shh) signaling pathway.
[1] This pathway is crucial during embryonic development and its aberrant activation in adults is
implicated in the formation of various cancers.[1] Accurate and consistent preparation of BRD-
9526 stock solutions is paramount for reliable experimental results in the study of the Shh
pathway and for high-throughput screening in drug discovery. Dimethyl sulfoxide (DMSO) is the
recommended solvent for dissolving BRD-9526 for in vitro applications.[1]

These application notes provide a detailed protocol for the preparation, storage, and handling
of BRD-9526 stock solutions.

Quantitative Data Summary

A summary of the key quantitative data for BRD-9526 is presented in the table below for easy
reference.
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Property Value Source
Chemical Formula C26H31CI2N306S [1]
Molecular Weight 584.51 g/mol [1]
CAS Number 1446352-30-2 [1]
Appearance Solid powder [1]
Purity >98% [1]
Solubility Soluble in DMSO [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BRD-9526 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BRD-9526 in DMSO, a
commonly used concentration for in vitro studies.

Materials:

BRD-9526 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
Procedure:

» Pre-weighing Preparation: Before opening, bring the vial of BRD-9526 powder to room
temperature to prevent condensation of moisture.
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e Weighing BRD-9526: Carefully weigh out 5.85 mg of BRD-9526 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

o Calculation: To prepare a 10 mM solution (which is 0.010 moles/liter), the required mass is
calculated as follows:

= Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)
» Mass (mg) = 10 mmol/L x 584.51 g/mol x 0.001 L = 5.8451 mg

e Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube
containing the BRD-9526 powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A brief sonication in a water bath can be used to aid dissolution if
necessary.

 Aliquotting and Storage:
o For short-term storage (days to weeks), the stock solution can be stored at 4°C.[1]

o For long-term storage (months to years), it is recommended to aliquot the stock solution
into smaller, single-use volumes in tightly sealed tubes and store at -20°C or -80°C to
minimize freeze-thaw cycles.[1] Protect from light.

Safety Precautions:
 BRD-9526 is for research use only.[1]

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound and DMSO.

e Work in a well-ventilated area or a chemical fume hood.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for BRD-9526 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a BRD-9526 stock solution.
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Sonic Hedgehog (Shh) Signhaling Pathway

Simplified Sonic Hedgehog (Shh) Signaling Pathway
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Caption: A diagram showing the activation and inhibition of the Sonic Hedgehog pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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